Cas no 1859219-71-8 (N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine)

• Product Name: N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine
• CAS No: 1859219-71-8
• MF: C₈H₁₆F₂N₂
• MW: 178.222848892212
• CID: 5291406
• Update Time: 2025-10-25

N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-2,2-difluoropropyl)-N-ethylcyclopropanamine
• N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine

• Inchi： 1S/C8H16F2N2/c1-2-12(7-3-4-7)6-8(9,10)5-11/h7H,2-6,11H2,1H3
• InChI Key： XCALVJFGHAEOSZ-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(CC)C1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3

Additional information on N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine

Comprehensive Overview of N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine (CAS No. 1859219-71-8)

N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine (CAS No. 1859219-71-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and materials science. This diamino derivative, characterized by its unique cyclopropyl and ethyl substituents, as well as difluoropropane backbone, exhibits remarkable potential for applications in drug discovery and advanced material synthesis. Its molecular structure combines rigidity from the cyclopropyl ring with the flexibility of the ethyl group, making it a versatile intermediate for designing bioactive molecules.

The growing interest in fluorinated compounds like N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine stems from their enhanced metabolic stability and bioavailability, which are critical in pharmaceutical development. Researchers are actively exploring its role in creating next-generation therapeutics, particularly for targeting enzymes and receptors where fluorine atoms improve binding affinity. Additionally, the compound's diamine functionality allows for further derivatization, enabling the synthesis of complex molecules with tailored properties.

In agrochemical applications, N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine serves as a key building block for developing novel crop protection agents. Its difluoropropane moiety contributes to the stability of pesticides and herbicides under environmental conditions, addressing the demand for sustainable agricultural solutions. With the increasing focus on green chemistry, this compound aligns with the industry's shift toward eco-friendly alternatives.

From a materials science perspective, the compound's unique structure offers opportunities for designing high-performance polymers and functional coatings. The incorporation of fluorine atoms enhances thermal and chemical resistance, making it valuable for applications in electronics, aerospace, and automotive industries. Its diamine group also facilitates cross-linking reactions, enabling the creation of robust polymeric networks.

Recent advancements in computational chemistry and AI-driven drug design have further highlighted the importance of N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine. Virtual screening tools and machine learning models are being employed to predict its interactions with biological targets, accelerating the discovery of novel therapeutics. This aligns with the broader trend of digital transformation in chemical research, where data-driven approaches are revolutionizing compound optimization.

For researchers and industry professionals, understanding the synthesis and applications of N'-cyclopropyl-N'-ethyl-2,2-difluoropropane-1,3-diamine is essential. Its CAS No. 1859219-71-8 serves as a unique identifier in chemical databases, facilitating collaboration and innovation across disciplines. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in addressing global challenges in healthcare, agriculture, and advanced materials.